4-methanesulfonyl-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Methanesulfonyl-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide (MBTBA) is an organic compound belonging to the family of benzamides. It is a white crystalline solid with a molecular weight of 230.3 g/mol and a melting point of 102-104°C. MBTBA has been widely used in pharmaceutical and biomedical research due to its ability to act as a reversible inhibitor of enzymes, including proteases and kinases. In addition, MBTBA has been used to study the role of specific enzymes in biochemical and physiological processes.
Mechanism of Action
4-methanesulfonyl-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide acts as a reversible inhibitor of enzymes, including proteases and kinases. The exact mechanism of action is not fully understood, however, it is thought to involve the binding of this compound to the active site of the enzyme, thereby preventing the enzyme from catalyzing its reaction.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In particular, it has been shown to inhibit the activity of proteases and kinases, which are enzymes involved in various biochemical and physiological processes. In addition, this compound has been shown to inhibit the activity of caspase-3, an enzyme involved in the apoptotic process. Furthermore, this compound has been shown to inhibit the activity of protein kinase C, an enzyme involved in signal transduction pathways.
Advantages and Limitations for Lab Experiments
The use of 4-methanesulfonyl-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide in laboratory experiments offers a number of advantages. Firstly, it is a reversible inhibitor, meaning that it can be used to study the role of specific enzymes without permanently inactivating them. Secondly, it is relatively easy to synthesize and is commercially available. However, there are some limitations to the use of this compound in laboratory experiments. For example, it is not very soluble in water and therefore may not be suitable for certain types of experiments. In addition, it is relatively expensive and may not be cost-effective for some experiments.
Future Directions
There are a number of potential future directions for research involving 4-methanesulfonyl-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide. Firstly, further research is needed to better understand the exact mechanism of action of this compound. In addition, further research is needed to explore the potential therapeutic applications of this compound, such as its use as an inhibitor of proteases and kinases involved in various diseases. Furthermore, further research is needed to investigate the potential of this compound as an inhibitor of signal transduction pathways. Finally, further research is needed to explore the potential of this compound as an inhibitor of caspase-3 and other enzymes involved in apoptosis.
Synthesis Methods
4-methanesulfonyl-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide can be synthesized by a two-step reaction. The first step involves the reaction of 2-methyl-1,3-benzothiazol-5-yl chloride with methanesulfonyl chloride in the presence of a base such as potassium carbonate. The second step involves the reaction of the resulting amide with benzoyl chloride in the presence of a base such as sodium hydroxide.
Scientific Research Applications
4-methanesulfonyl-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide has been used in various scientific research applications. It has been used as a reversible inhibitor of enzymes, including proteases and kinases. In addition, this compound has been used to study the role of specific enzymes in biochemical and physiological processes. For example, it has been used to study the role of caspase-3 in apoptosis. Furthermore, this compound has been used to study the role of protein kinase C in signal transduction pathways.
properties
IUPAC Name |
N-(2-methyl-1,3-benzothiazol-5-yl)-4-methylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O3S2/c1-10-17-14-9-12(5-8-15(14)22-10)18-16(19)11-3-6-13(7-4-11)23(2,20)21/h3-9H,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKNVCYTZOUDESO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C=CC(=C2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.